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Compound of Interest

2'-Amino-3,4-dimethoxy-trans-
Compound Name:
chalcone

Cat. No.: B233021

Application Notes and Protocols for 2'-Amino-3,4-
dimethoxy-trans-chalcone

Topic: Antimicrobial and Antifungal Activity of 2'-Amino-3,4-dimethoxy-trans-chalcone
Audience: Researchers, scientists, and drug development professionals.

These application notes provide a summary of the antimicrobial and antifungal properties of 2'-
Amino-3,4-dimethoxy-trans-chalcone, a derivative of chalcone. Chalcones are precursors of
flavonoids and are known for a wide range of biological activities, including antimicrobial and
antifungal effects.[1][2][3] The inclusion of an amino group and methoxy groups on the
chalcone scaffold can influence its biological efficacy.[4][5][6][7]

Quantitative Data Summary

The antimicrobial and antifungal efficacy of aminochalcone derivatives has been evaluated
against various pathogens. The following tables summarize the available quantitative data for
2'-Amino-3,4-dimethoxy-trans-chalcone and related aminochalcones to provide a
comparative overview.

Table 1: Antibacterial Activity of Aminochalcone Derivatives
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. Zone of
Bacterial o
Compound . MIC (pg/mL) Inhibition Reference
Strain
(mm)
Aminochalcone Staphylococcus
1.95 - 15.6 - [8]
(J38) aureus
Methicillin-
Aminochalcone )
resistant S. 1.95-15.6 - [8]
(J38)
aureus (MRSA)
Aminochalcone Enterococcus
) 1.95-15.6 - [8]
(J38) faecalis
Aminochalcone Pseudomonas
_ 1.95-15.6 - [8]
(J38) aeruginosa
Aminochalcone Acinetobacter
- 1.95-15.6 - [8]
(J38) baumannii
4'- Escherichia coli
] 250 - 500 - [6][7]
aminochalcone ATCC10536
3'-amino-4- o )
Escherichia coli
benzyloxychalco 62.5 - [6]
ATCC10536
ne

Methoxy amino

Escherichia coli

10.25 + 0.13 (at

chalcone ATCC 25923 500 pg/mL)
) Staphylococcus
Methoxy amino 9.59 + 0.16 (at
aureus ATCC - 9]
chalcone 500 pg/mL)
25922

Note: Data for the specific compound 2'-Amino-3,4-dimethoxy-trans-chalcone was not
explicitly found in the search results. The table presents data for closely related
aminochalcones to provide a general understanding of their activity.

Table 2: Antifungal Activity of Aminochalcone Derivatives
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Compound Fungal Strain MIC (pg/mL) MFC (pg/mL) Reference
Aminochalcone )
Candida spp. 7.8-15.6 15.6 - 31.25 [8]
(J38)
4'- Candida albicans
) 250 - 500 - [6][7]
aminochalcone DSM1386
" Alternaria
] alternata 250 - 500 - [6][7]
aminochalcone
CBS1526
4'- Fusarium linii
] 250 - 500 - [6][7]
aminochalcone KB-F1
4'- Aspergillus niger
) Perg g 250 - 500 - [6][7]
aminochalcone DSM1957
Methoxy amino Candida albicans
- - [4][5]

chalcone

ATCC 10231

Note: MFC stands for Minimum Fungicidal Concentration. Data for the specific compound 2'-

Amino-3,4-dimethoxy-trans-chalcone was not explicitly found. The table shows data for

related aminochalcones.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the antimicrobial and

antifungal activity of 2'-Amino-3,4-dimethoxy-trans-chalcone.

Protocol 1: Broth Microdilution Assay for MIC and MFC
Determination

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) and Minimum

Fungicidal/Bactericidal Concentration (MFC/MBC) of the test compound.

Materials:

e 2'-Amino-3,4-dimethoxy-trans-chalcone
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» Bacterial or fungal strains

e Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi
o 96-well microtiter plates

e Spectrophotometer

e Dimethyl sulfoxide (DMSO)

» Positive control (e.g., amikacin for bacteria, fluconazole for fungi)
o Negative control (broth with DMSO)

Procedure:

e Preparation of Test Compound: Dissolve 2'-Amino-3,4-dimethoxy-trans-chalcone in
DMSO to prepare a stock solution. Further dilutions are made in the appropriate broth.

e Inoculum Preparation: Culture the microbial strains overnight. Adjust the turbidity of the
suspension to match the 0.5 McFarland standard.

o Serial Dilution: Add the appropriate broth to all wells of a 96-well plate. Perform a two-fold
serial dilution of the test compound across the plate.

 Inoculation: Inoculate each well with the prepared microbial suspension.

e Controls: Include a positive control (broth with microbes and standard antibiotic) and a
negative control (broth with microbes and DMSO).

 Incubation: Incubate the plates at the optimal temperature and duration for the specific
microorganism.

o MIC Determination: The MIC is the lowest concentration of the compound that completely
inhibits visible growth of the microorganism.

e MFC/MBC Determination: To determine the MFC/MBC, an aliquot from the wells with no
visible growth is sub-cultured on agar plates. The lowest concentration that results in no
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growth on the agar plate is the MFC/MBC.

Protocol 2: Agar Disc Diffusion Assay

This method is used to assess the antimicrobial susceptibility of the test compound.
Materials:

e 2'-Amino-3,4-dimethoxy-trans-chalcone

o Bacterial or fungal strains

e Mueller-Hinton Agar (MHA)

 Sterile filter paper discs

 Sterile swabs

« DMSO

» Positive control antibiotic discs

Procedure:

Plate Preparation: Prepare MHA plates.

 Inoculation: Uniformly spread the microbial suspension over the agar surface using a sterile
swab.

o Disc Application: Impregnate sterile filter paper discs with a known concentration of the test
compound dissolved in DMSO. Place the discs on the inoculated agar surface.

o Controls: Use a disc with DMSO as a negative control and a standard antibiotic disc as a
positive control.

 Incubation: Incubate the plates under appropriate conditions.

o Measurement: Measure the diameter of the zone of inhibition around each disc in
millimeters.
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Visualizations
Experimental Workflow for Antimicrobial Susceptibility
Testing
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Caption: Workflow for assessing antimicrobial activity.
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Logical Relationship of Chalcone Synthesis and
Biological Evaluation

Click to download full resolution via product page

Caption: Synthesis to biological evaluation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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